Methyl 10H-phenoxazine-4-carboxylate

• CAS No.: 100725-72-2
• Molecular Formula: C14H11NO3
• Molecular Weight: 241.24 g/mol
• IUPAC Name: methyl 10H-phenoxazine-4-carboxylate
• InChI: InChI=1S/C14H11NO3/c1-17-14(16)9-5-4-7-11-13(9)18-12-8-3-2-6-10(12)15-11/h2-8,15H,1H3
• InChI Key: GSNBESPGOAEMMT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C(=CC=C1)NC3=CC=CC=C3O2

Description

Methyl 10H-phenoxazine-4-carboxylate is a useful research compound. Its molecular formula is C14H11NO3 and its molecular weight is 241.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 1.25 g of methyl N-(α-phenylethyl)phenoxazine-4-carboxylate in 25 ml of glacial acetic acid was added 500 g of zinc dust with stirring. To this stirred mixture, concentrated hydrochloric acid (2 ml) was added dropwise over a 5 minutes period. At this time examination of the reaction mixture by TLC [silica gel, hexane:ethyl acetate (1:9)] showed that the starting material was consumed. The mixture was poured onto water, extracted with ethyl acetate, the extracted material was dried over sodium sulfate and the solvent removed under reduced pressure. Column chromatographic purification of the residue on silica gel (150 g) gave using the solvent system described above as the eluant gave a yellow solid, methyl phenoxazine-4-carboxylate, having mp 113°-114° C. after recrystallization from ethyl ether.